Cas no 898764-58-4 ((3-chloro-5-fluorophenyl)-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone)

• Product Name: (3-chloro-5-fluorophenyl)-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone
• CAS No: 898764-58-4
• MF: C₁₈H₁₅ClFNO
• MW: 315.769207239151
• MDL: MFCD03841873
• CID: 1946145
• PubChem ID: 24724648
• Update Time: 2025-04-21

(3-chloro-5-fluorophenyl)-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• (3-chloro-5-fluorophenyl)-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone
• 3-chloro-5-fluoro-4'-(3-pyrrolinomethyl) benzophenone
• AKOS016020093
• 1-{[4-(3-chloro-5-fluorobenzoyl)phenyl]methyl}-2,5-dihydro-1H-pyrrole
• (3-Chloro-5-fluorophenyl)(4-((2,5-dihydro-1H-pyrrol-1-yl)methyl)phenyl)methanone
• MFCD03841873
• 898764-58-4
• 3-CHLORO-5-FLUORO-4'-(3-PYRROLINOMETHYL)BENZOPHENONE
• DTXSID50643047
• (3-Chloro-5-fluorophenyl)[4-(2,5-dihydro-1H-pyrrol-1-ylmethyl)phenyl]methanone
• (3-Chloro-5-fluorophenyl){4-[(2,5-dihydro-1H-pyrrol-1-yl)methyl]phenyl}methanone

• MDL： MFCD03841873
• Inchi： 1S/C18H15ClFNO/c19-16-9-15(10-17(20)11-16)18(22)14-5-3-13(4-6-14)12-21-7-1-2-8-21/h1-6,9-11H,7-8,12H2
• InChI Key： MPQNWXMMVGMDTE-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)C(C1C=CC(=CC=1)CN1CC=CC1)=O)F

Computed Properties

• Exact Mass: 315.08300
• Monoisotopic Mass: 315.0826200Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 4.01980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones